Cas no 1420794-47-3 (7-Fluoro-4-methyl-8-nitro-quinoline)

• Product Name: 7-Fluoro-4-methyl-8-nitro-quinoline
• CAS No: 1420794-47-3
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 6400512
• PubChem ID: 97036663
• Update Time: 2025-10-29

7-Fluoro-4-methyl-8-nitro-quinoline Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-methyl-8-nitro-quinoline
• Quinoline, 7-fluoro-4-methyl-8-nitro-
• 7-Fluoro-4-methyl-8-nitroquinoline
• SB71321
• 1420794-47-3

• Inchi： 1S/C10H7FN2O2/c1-6-4-5-12-9-7(6)2-3-8(11)10(9)13(14)15/h2-5H,1H3
• InChI Key： GTFXPAFRKSEOIJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2[N+]([O-])=O)C(C)=CC=1

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 355.0±37.0 °C(Predicted)
• pka: 0.71±0.44(Predicted)

Additional information on 7-Fluoro-4-methyl-8-nitro-quinoline

Comprehensive Analysis of 7-Fluoro-4-methyl-8-nitro-quinoline (CAS No. 1420794-47-3): Properties, Applications, and Research Insights

The compound 7-Fluoro-4-methyl-8-nitro-quinoline (CAS No. 1420794-47-3) is a fluorinated and nitrated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring a fluoro group at the 7-position and a nitro group at the 8-position, this compound exhibits distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on quinoline-based compounds due to their broad biological activities. The incorporation of a methyl group at the 4-position in 7-Fluoro-4-methyl-8-nitro-quinoline enhances its lipophilicity, which is critical for improving membrane permeability in drug candidates. This property is particularly relevant in the context of central nervous system (CNS) drug development, a trending topic in medicinal chemistry. Moreover, the nitro-quinoline scaffold is known for its role in photodynamic therapy research, addressing the rising interest in non-invasive cancer treatments.

The synthetic versatility of CAS No. 1420794-47-3 allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry's shift toward fragment-based drug design (FBDD), a frequently searched term in AI-driven drug discovery platforms. Computational studies have also highlighted the compound's potential as a fluorescence probe, catering to the expanding field of bioimaging and diagnostic tools. Such applications are frequently queried in academic search engines, reflecting their relevance to current research trends.

From a regulatory perspective, 7-Fluoro-4-methyl-8-nitro-quinoline is classified as a research-grade chemical, emphasizing its use in controlled laboratory settings. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for industrial-scale synthesis. Notably, the compound's electrophilic nitro group facilitates nucleophilic substitution reactions, a feature often exploited in the synthesis of heterocyclic compounds—a topic widely discussed in organic chemistry forums.

Environmental and safety considerations are paramount when handling nitro-containing compounds. While 1420794-47-3 is not classified as hazardous under standard protocols, proper storage away from reducing agents is recommended. This precautionary measure resonates with the increasing public interest in green chemistry and sustainable laboratory practices, as evidenced by search engine analytics highlighting terms like "eco-friendly synthesis" and "lab safety guidelines."

In conclusion, 7-Fluoro-4-methyl-8-nitro-quinoline represents a multifaceted building block in modern chemistry. Its structural features cater to diverse applications, from medicinal chemistry to material science, while its synthetic adaptability positions it as a key player in addressing contemporary scientific challenges. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of innovation in line with global scientific priorities.